Cas no 1781074-90-5 (4,4-difluoro-2-methylpyrrolidine hydrochloride)

• Product Name: 4,4-difluoro-2-methylpyrrolidine hydrochloride
• CAS No: 1781074-90-5
• CID: 4613578
• Update Time: 2025-05-24

4,4-difluoro-2-methylpyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-2-methylpyrrolidine hydrochloride

Additional information on 4,4-difluoro-2-methylpyrrolidine hydrochloride

4,4-Difluoro-2-Methylpyrrolidine Hydrochloride: A Comprehensive Overview

4,4-Difluoro-2-methylpyrrolidine hydrochloride, also known by its CAS number 1781074-90-5, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolidine derivatives, which are widely studied for their potential applications in drug development and material science. The molecule features a pyrrolidine ring with two fluorine atoms at the 4-position and a methyl group at the 2-position, making it a unique structure with distinct chemical properties.

The synthesis of 4,4-difluoro-2-methylpyrrolidine hydrochloride involves a series of carefully designed reactions that highlight the importance of stereochemistry and regioselectivity. Recent advancements in catalytic methods have enabled more efficient pathways for its production, reducing costs and improving yields. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product purity. These developments underscore the compound's growing relevance in modern chemical synthesis.

One of the most intriguing aspects of 4,4-difluoro-2-methylpyrrolidine hydrochloride is its role as a building block in medicinal chemistry. The fluorine atoms at the 4-position contribute to the molecule's lipophilicity, enhancing its ability to cross biological membranes. This property makes it an attractive candidate for drug delivery systems targeting specific tissues or organs. Moreover, the methyl group at the 2-position introduces steric hindrance, which can influence the compound's interaction with biological targets such as enzymes or receptors.

Recent studies have focused on the pharmacokinetic profile of 4,4-difluoro-2-methylpyrrolidine hydrochloride. Preclinical trials have demonstrated moderate bioavailability and a favorable safety profile, suggesting potential applications in therapeutic areas such as oncology and neurodegenerative diseases. The compound has also shown promise as a precursor for more complex molecules with enhanced bioactivity. For instance, researchers have successfully synthesized analogs with improved potency against certain enzyme targets by modifying the substituents on the pyrrolidine ring.

In addition to its pharmacological applications, 4,4-difluoro-2-methylpyrrolidine hydrochloride has been investigated for its role in polymer chemistry. Its ability to form stable amide bonds makes it a valuable monomer in the synthesis of polyamides with tailored mechanical properties. These materials have potential applications in high-performance textiles and biomedical devices.

The environmental impact of 4,4-difluoro-2-methylpyrrolidine hydrochloride is another area of active research. Studies have examined its biodegradation pathways under various conditions, with findings indicating that it undergoes rapid microbial degradation under aerobic conditions. This suggests that its use in industrial settings may not pose significant risks to ecosystems when proper waste management practices are implemented.

In conclusion, 4,4-difluoro-2-methylpyrrolidine hydrochloride is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and favorable properties make it an invaluable tool for researchers in academia and industry alike. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in advancing both scientific knowledge and practical innovations.